Cas no 83907-40-8 (SPQ)

SPQ structure
SPQ structure
Product Name:SPQ
CAS No:83907-40-8
MF:C13H15NO4S
MW:281.32750248909
MDL:MFCD00037592
CID:723970
Update Time:2024-10-26

SPQ Chemical and Physical Properties

Names and Identifiers

    • Quinolinium,6-methoxy-1-(3-sulfopropyl)-, inner salt
    • 6-Methoxy-N-(3-sulfopropyl)quinolinium
    • SPQ
    • N-sulphonatopropyl 6-methoxyquinoline
    • MDL： MFCD00037592
    • Inchi： 1S/C13H15NO4S/c1-18-12-5-6-13-11(10-12)4-2-7-14(13)8-3-9-19(15,16)17/h2,4-7,10H,3,8-9H2,1H3
    • InChI Key： ZVDGOJFPFMINBM-UHFFFAOYSA-N
    • SMILES： O=S(CCC[N+]1C2C(=CC(=CC=2)OC)C=CC=1)([O-])=O

Computed Properties

  • Exact Mass: 281.07200

Experimental Properties

  • Melting Point: 299°C dec.
  • Solubility: Soluble in water, dimethyl sulfoxide
  • PSA: 78.69000
  • LogP: 2.15200
  • λmax: 344 nm

SPQ Security Information

  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Storage Condition：4°C, protect from light

SPQ Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

SPQ Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-D0936-10mM*1mLinWater
SPQ
 83907-40-8 99.97%
10mM*1mLinWater
 ￥1060 2023-07-26
MedChemExpress
HY-D0936-50mg
SPQ
 83907-40-8 99.52%
50mg
 ￥960 2025-04-15
MedChemExpress
HY-D0936-100mg
SPQ
 83907-40-8 99.52%
100mg
 ￥1500 2025-04-15
TRC
M268500-100mg
6-Methoxy-N-(3-sulfopropyl)quinolinium
 83907-40-8
100mg
 $ 68.00 2023-09-07
TRC
M268500-250mg
6-Methoxy-N-(3-sulfopropyl)quinolinium
 83907-40-8
250mg
 $136.00 2023-05-18
TRC
M268500-1g
6-Methoxy-N-(3-sulfopropyl)quinolinium
 83907-40-8
1g
 $492.00 2023-05-18
TRC
M268500-2.5g
6-Methoxy-N-(3-sulfopropyl)quinolinium
 83907-40-8
2.5g
 $1052.00 2023-05-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DH538-20mg
SPQ
 83907-40-8 97%
20mg
 469.0CNY 2021-07-14
Chemenu
CM303447-50mg
3-(6-methoxyquinolin-1-ium-1-yl)propane-1-sulfonate
 83907-40-8 95%
50mg
 $76 2022-06-10
Chemenu
CM303447-100mg
3-(6-methoxyquinolin-1-ium-1-yl)propane-1-sulfonate
 83907-40-8 95%
100mg
 $133 2022-06-10

SPQ Production Method

Production Method 1

5263-87-6 5263-87-6
1120-71-4 1120-71-4
83907-40-8 83907-40-8
Reaction Conditions
Reference
Microwave assisted sulfopropylation of N-heterocycles using 1,3-propane sultone
Adamczyk, Maciej; et al, Tetrahedron Letters, 1998, 39(52), 9587-9588

Production Method 2

5263-87-6 5263-87-6
1120-71-4 1120-71-4
83907-40-8 83907-40-8
Reaction Conditions
Reference
Syntheses of fluorescent dyes. XIV. Standards for fluorescence measurements in the near neutral pH-range. (1)
Wolfbeis, Otto S.; et al, Journal of Heterocyclic Chemistry, 1982, 19(4), 841-3

SPQ Raw materials

SPQ Preparation Products

SPQ Related Literature

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